2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-(5-methoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H18N4O5/c1-21-16-15(13(27-3)7-8-19-16)17(24)22(18(21)25)10-14(23)20-11-5-4-6-12(9-11)26-2/h4-9H,10H2,1-3H3,(H,20,23)
• InChI Key: LTMGGIKWPNQOBU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)CC(=O)NC3=CC(=CC=C3)OC)OC
• Molecular Formula: C18H18N4O5
• Molecular Weight: 370.4 g/mol
• CAS No.: 941898-01-7

Description

The compound is a derivative of pyrido[2,3-d]pyrimidin, which is a type of heterocyclic compound. These types of compounds are often used in the development of pharmaceuticals due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups, including methoxy groups and an acetyl group. The pyrido[2,3-d]pyrimidin ring system would also contribute to the complexity of the structure.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxy groups could increase the compound’s solubility in organic solvents.

Scientific Research Applications

Potential Therapeutic Applications

Anti-inflammatory Properties

Compounds structurally similar to "2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(3-methoxyphenyl)acetamide" have been studied for their anti-inflammatory properties. For example, a study on amtolmetin-guacyl, a drug with a complex structure including methoxyphenyl components, demonstrated effective anti-inflammatory properties with improved gastrointestinal safety, suggesting potential therapeutic applications in treating conditions requiring anti-inflammatory medication (Lazzaroni, Anderloni, & Porro, 2001)(Lazzaroni, Anderloni, & Porro, 2001).

Pharmacokinetic Studies

Pharmacokinetic studies are crucial in understanding how drugs are absorbed, distributed, metabolized, and excreted in the body. For instance, the study of cefuroxime in patients with liver cirrhosis provided insights into how liver conditions affect drug metabolism, which can be relevant for the safe use of similar compounds in patients with compromised liver function (Okolicsànyi et al., 1982)(Okolicsànyi et al., 1982).

Neuropharmacology Research

Serotonergic Neurotoxicant Identification

The identification of neurotoxic thioether adducts of MDMA in human urine after ecstasy ingestion highlights the importance of studying the metabolism of psychoactive substances to understand their neurotoxic potential. Such research is crucial for developing safer therapeutic agents that act on the central nervous system (Perfetti et al., 2009)(Perfetti et al., 2009).

TSPO PET Ligand Evaluation

The evaluation of 11C-DPA-713, a novel TSPO PET ligand, in humans represents a significant advancement in neuroimaging techniques to measure neuroinflammation, which is a hallmark of various neurological diseases. This type of research aids in the development of diagnostic tools for neurodegenerative disorders (Endres et al., 2009)(Endres et al., 2009).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being used as a pharmaceutical, the mechanism of action would depend on the specific biological target of the drug.

Future Directions

The future directions for this compound would likely depend on its intended use. If it’s being developed as a pharmaceutical, future research could involve optimizing its synthesis, studying its pharmacokinetics and pharmacodynamics, and conducting clinical trials.